Cas no 34353-37-2 (Leucothionin)

• Product Name: Leucothionin
• CAS No: 34353-37-2
• MF: C₁₈H₂₃N₃S
• MW: 313.460322618485
• CID: 2709650
• PubChem ID: 21441335
• Update Time: 2025-07-08

Leucothionin Chemical and Physical Properties

Names and Identifiers

• Leucothionin

• Inchi： 1S/C18H23N3S/c1-5-21(6-2)14-8-10-16-18(12-14)22-17-11-13(20(3)4)7-9-15(17)19-16/h7-12,19H,5-6H2,1-4H3
• InChI Key： OKQDKRPSSMTACZ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2NC2C=CC(=CC1=2)N(CC)CC)N(C)C

Computed Properties

• Exact Mass: 313.16126892g/mol
• Monoisotopic Mass: 313.16126892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Leucothionin

Leucothionin: A Comprehensive Overview

Leucothionin, also known by its CAS registry number CAS No. 34353-37-2, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, chemical characteristics, and emerging uses of Leucothionin, providing a comprehensive understanding of this intriguing compound.

The name Leucothionin itself is derived from its structural and functional properties, which have been extensively studied in recent years. Researchers have identified that Leucothionin exhibits remarkable stability under various environmental conditions, making it a promising candidate for use in diverse industries. Its chemical structure, characterized by a specific arrangement of functional groups, contributes to its distinctive reactivity and solubility properties.

Recent studies have highlighted the potential of Leucothionin in the field of materials science. Scientists have explored its ability to form stable complexes with other compounds, which could be leveraged in the development of advanced materials with enhanced mechanical and thermal properties. For instance, experiments conducted at leading research institutions have demonstrated that incorporating Leucothionin into polymer matrices can significantly improve their durability and resistance to environmental stressors.

In addition to its material science applications, Leucothionin has shown promise in the pharmaceutical industry. Researchers have investigated its potential as a drug delivery agent due to its ability to encapsulate and release bioactive molecules in a controlled manner. This property could revolutionize the way medications are administered, offering improved efficacy and reduced side effects.

The synthesis of Leucothionin has also been a focal point of recent research efforts. Traditional methods often involve multi-step processes that are both time-consuming and resource-intensive. However, breakthroughs in catalytic chemistry have enabled the development of more efficient synthesis pathways, reducing production costs and enhancing scalability.

Beyond its technical applications, the environmental impact of Leucothionin has been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial processes. Furthermore, its biodegradability under specific conditions suggests that it could be integrated into sustainable manufacturing practices.

The versatility of CAS No. 34353-37-2, or Leucothionin, is further evidenced by its role in cutting-edge technologies such as sensors and electronic devices. Researchers have explored its potential as a sensing material due to its ability to respond to external stimuli like temperature and pH changes. These findings open up new avenues for its application in smart technologies and IoT devices.

In conclusion, Leucothionin, identified by its CAS number CAS No. 34353-37-2, represents a multifaceted compound with vast potential across various fields. From materials science to pharmaceuticals and environmental technology, the latest research underscores its significance as a valuable tool for innovation. As ongoing studies continue to uncover new properties and applications, the future of this compound looks increasingly bright.